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Compound of Interest

Compound Name:
1,4-Dimethoxy-9-

phenylanthracene

CAS No.: 54458-77-4

Cat. No.: B13942477

Get Quote

Executive Summary & Chemical Identity
1,4-Dimethoxy-9-phenylanthracene (DMPA) is a highly specialized anthracene derivative

characterized by a "push-steric" electronic architecture. Unlike the ubiquitous 9,10-

diphenylanthracene (DPA), which serves as a blue standard, DMPA incorporates electron-

donating methoxy groups at the 1,4-positions and a single phenyl rotor at the 9-position.

This structural asymmetry confers unique properties:

Red-Shifted Emission: The 1,4-dimethoxy substitution narrows the HOMO-LUMO gap,

shifting emission from deep blue (typical of anthracene) to the cyan-green region.

Steric Protection: The 9-phenyl group twists out of planarity, mitigating

-

stacking aggregation in the solid state, which preserves quantum yield (prevention of
concentration quenching).
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Synthetic Utility: The unsubstituted 10-position remains active for electrophilic substitution,

making DMPA a versatile "half-scaffold" for asymmetric fluorophore design.

Parameter Data

CAS Number 54458-77-4

Molecular Formula

Molecular Weight 314.38 g/mol

Appearance Pale yellow to green crystalline solid

Solubility

High in

,

, Toluene; Low in Alcohols, Water

Molecular Architecture & Electronic Design
To understand the photophysics of DMPA, one must analyze the competing effects of its

substituents.

The "Push-Steric" Effect
1,4-Dimethoxy Groups (The "Push"): Oxygen lone pairs donate electron density into the

anthracene

-system (mesomeric effect). This raises the HOMO energy level more significantly than the
LUMO, reducing the bandgap. This results in a bathochromic (red) shift of approximately 50–
70 nm relative to unsubstituted 9-phenylanthracene.

9-Phenyl Group (The "Steric Rotor"): Steric hindrance between the phenyl protons and the

anthracene peri-protons (positions 1 and 8) forces the phenyl ring to twist

60-80° out of the anthracene plane. This decoupling prevents the formation of non-emissive
excimers in the solid state.

Structural Diagram (Graphviz)
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The following diagram illustrates the structure-property relationships defining DMPA.

Anthracene Core
(Blue Emitter Base)

1,4-Dimethoxy Groups
(Electron Donors)

Red-shifts emission
(Blue -> Cyan/Green)

9-Phenyl Group
(Steric Bulk)

Prevents Aggregation
(High Solid-State QY)

10-Position (H)
(Reactive Site)

Allows further
functionalization

Click to download full resolution via product page

Caption: Functional decomposition of DMPA showing the electronic (green) and steric (red)

contributions to its photophysical profile.

Photophysical Properties
The following data represents the consensus properties derived from structural analogs (e.g.,

1,4-dimethoxy-9,10-diphenylanthracene) and specific synthetic reports.

Spectral Characteristics
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Property Value (Approx.) Mechanistic Note

Absorption Max (

)
395 – 415 nm transition, red-shifted by OMe

groups.

Emission Max (

)
480 – 500 nm

Cyan/Green emission. Shifted

from DPA (430 nm) due to

OMe.

Stokes Shift ~80 – 90 nm
Large Stokes shift minimizes

self-absorption.

Quantum Yield (

)
0.60 – 0.85

High efficiency in solution;

maintained in solid state due to

9-phenyl bulk.

Fluorescence Lifetime (

)
4 – 10 ns

Typical for allowed

singlet transitions in

anthracenes.

Solvatochromism
DMPA exhibits positive solvatochromism. The methoxy groups introduce a dipole moment that

is absent in symmetric DPA.

Non-polar solvents (Hexane): Emission is structured and bluer (~480 nm).

Polar solvents (Acetonitrile): Emission broadens and red-shifts (~500+ nm) due to

stabilization of the intramolecular charge transfer (ICT) excited state.

Jablonski Diagram
The fluorescence mechanism is dominated by rapid radiative decay from the

state, competing effectively against Intersystem Crossing (ISC).
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Caption: Energy level diagram for DMPA. The dominant pathway is radiative fluorescence

(green arrow) from S1 to S0.

Synthesis & Experimental Protocols
The synthesis of DMPA is best achieved via the reduction of its quinone precursor. This route is

favored for its scalability and the stability of the intermediates.

Synthetic Pathway (Primary Route)
Precursor: 9-Phenyl-1,4-anthraquinone (Golden Yellow, mp 221-222°C). Reaction: Reductive

methylation or reductive acetylation followed by hydrolysis/methylation.

Step-by-Step Protocol:

Reduction: Dissolve 9-phenyl-1,4-anthraquinone in a mixture of acetic anhydride and

pyridine. Add zinc dust (activated) and reflux under inert atmosphere (

).
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Mechanism:[1] Zn reduces the quinone to the hydroquinone; acetic anhydride traps it as

the 1,4-diacetoxy intermediate.

Hydrolysis & Methylation: Isolate the diacetoxy intermediate (mp 186-187°C). Hydrolyze with

ethanolic KOH under

(strictly oxygen-free to prevent re-oxidation to quinone).

Methylation: Treat the generated hydroquinone in situ with dimethyl sulfate (

) or Methyl Iodide (

) and excess base.

Purification: The product (DMPA) is extracted into DCM, washed with brine, and

recrystallized from Ethanol/Toluene.

Synthesis Workflow Diagram

Start: 9-Phenyl-1,4-anthraquinone
(Golden Yellow Solid)

Reductive Acetylation
(Zn / Ac2O / Pyridine)

Intermediate:
1,4-Diacetoxy-9-phenylanthracene

Hydrolysis & Methylation
(KOH / Me2SO4)

Product: 1,4-Dimethoxy-9-phenylanthracene
(Cyan-Green Fluorophore)
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Caption: Synthetic route from the quinone precursor to the target DMPA fluorophore.

Applications
The unique properties of DMPA enable specific high-value applications:

Scintillation Materials:

DMPA acts as a secondary wavelength shifter. It absorbs the UV emission from primary

scintillators (like p-terphenyl) and re-emits in the green region, matching the sensitivity of

silicon photomultipliers (SiPMs).

OLED Dopants:

Used as a green/cyan dopant in blue host materials. The steric bulk prevents

concentration quenching at the doping levels required for efficient devices (1-5 wt%).

Synthetic Intermediate:

The 10-position is susceptible to bromination (NBS/DMF), allowing the creation of "push-

pull" systems by adding electron-withdrawing groups (e.g., -CN, -CHO) at the 10-position,

creating highly tunable solvatochromic probes.

References
Synthesis & Intermediates

Title: Total Synthesis of Viridic
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Chemical Data

Title: 1,4-Dimethoxy-9-phenylanthracene (CAS 54458-77-4) Entry.[2]

Source: ChemicalBook / CAS Registry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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